N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-imidazole-5-carboxamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C14H18N6O2/c1-9-6-12(21)19-14(17-9)20-4-2-10(3-5-20)18-13(22)11-7-15-8-16-11/h6-8,10H,2-5H2,1H3,(H,15,16)(H,18,22)(H,17,19,21)
• InChI Key: PHTWXPZUNGGOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CN=CN3
• Molecular Formula: C14H18N6O2
• Molecular Weight: 302.33 g/mol

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-imidazole-5-carboxamide is a useful research compound. Its molecular formula is C14H18N6O2 and its molecular weight is 302.338. The purity is usually 95%.
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Scientific Research Applications

Antagonist Activities and Drug Discovery

• The compound has been studied as part of a systematic structure modification effort to identify full antagonists of the androgen receptor, showing potential in the treatment of castration-resistant prostate cancer. Modifications to reduce metabolism mediated by aldehyde oxidase (AO) have been explored, highlighting its significance in drug discovery programs focused on improving pharmacokinetic properties (A. Linton et al., 2011).

DNA Binding and Gene Expression Regulation

• Research into N-methyl imidazole and N-methyl pyrrole-containing polyamides, which can form stacked dimers to target specific DNA sequences, sheds light on their potential to control gene expression. These compounds, related to the chemical structure , have been investigated for their capacity to bind to G/C-rich sequences with high specificity, offering insights into designing medicinal agents for diseases like cancer (Sameer Chavda et al., 2010).

Synthesis and Evaluation for Anticancer Activity

• Novel carboximidamides linked with the pyrimidine moiety, akin to the structure of interest, have been synthesized and evaluated for their anti-hyperglycemic effects, indicating broader applications in therapeutic development and a potential role in reducing pathological effects of diabetes-induced complications (A. Moustafa et al., 2021).

Antibacterial Properties

• Piperazinyl oxazolidinone derivatives, containing heteroaromatic rings similar to the core structure of N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-imidazole-5-carboxamide, have been explored for their antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus, demonstrating the compound's potential in antibiotic development (J. Tucker et al., 1998).